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Compound of Interest

Compound Name: Methacrylic anhydride

Cat. No.: B1362417

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions
necessary when working with methacrylic anhydride. Methacrylic anhydride is a highly
reactive chemical intermediate utilized in the synthesis of specialty methacrylates and polymers
for applications in plastics, resins, coatings, and biomedical materials.[1][2][3] Its reactivity,
while beneficial for synthesis, necessitates stringent safety measures to mitigate potential
hazards. Adherence to these guidelines is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties

Methacrylic anhydride is a colorless, combustible liquid with a pungent odor.[2][4] It is known
to react exothermically with water, a crucial consideration for its handling and storage.[1][5][6] A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C8H1003 [4]
Molecular Weight 154.17 g/mol [6]
Appearance Colorless liquid [2]14]
Odor Pungent [4]
Boiling Point 197 °C at 1,002 hPa; 87 °C at e
13 mmHg

Melting Point -109 °C at 1,002 hPa [4]
Flash Point 84 °C at 1 atm [4]
Density 1.033 g/cmd at 20 °C [4]
Vapor Pressure 0.9 hPa at 20 °C [4]
Water Solubility 98 g/L at 20 °C (reacts) [4]
Autoignition Temperature 345 °C at 1,006 hPa [7]

Hazard Identification and Classification

Methacrylic anhydride is classified as a hazardous substance with multiple potential routes of
exposure and associated health effects.[8] It is crucial to understand these hazards to
implement appropriate safety measures.

GHS Hazard Statements:

e H227: Combustible liquid.[7]

e H302 + H332: Harmful if swallowed or if inhaled.[4][9]

e H314 / H315: Causes severe skin burns and eye damage / Causes skin irritation.[7]
e H317: May cause an allergic skin reaction.[4][8]

o H318: Causes serious eye damage.[4][8]
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o H335: May cause respiratory irritation.[4][8]

Primary Hazards:

Corrosivity: Causes severe burns to the skin and eyes upon contact.[5][7]

Toxicity: Harmful if ingested or inhaled, potentially causing irritation to the respiratory tract.[4]

[5]

Sensitization: May lead to an allergic skin reaction upon repeated exposure.[4]

Reactivity: Reacts exothermically with water, and is incompatible with strong oxidizing
agents, acids, bases, alcohols, and amines.[5][6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
methacrylic anhydride to prevent exposure.
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PPE Type Specification Reference

Tightly fitting safety goggles
Eye/Face Protection and a face shield (minimum 8- [7119]

inch) are required.

Chemical-resistant gloves
(e.g., PVC, neoprene, or nitrile
) rubber) tested according to EN
Hand Protection
374 are necessary. Gloves
should be inspected for

integrity before each use.[4][8]

A complete suit protecting
against chemicals, or a lab
coat/apron, should be worn.
Skin and Body Protection For larger scale operations,
flame-retardant and antistatic
protective clothing is

recommended.[7][9]

In case of inadequate
ventilation or the potential for
vapor/aerosol generation, a

) ) full-face respirator with multi-

Respiratory Protection o

purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges is

required.[4][7]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and
incidents.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][10]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.chemicalbook.com/msds/methacrylic-anhydride.pdf
https://scipoly.com/wp-content/uploads/2020/09/m174-sds.pdf
https://www.chemos.de/import/data/msds/GB_en/760-93-0-A0011601-GB-en.pdf
https://trc-corp.com/wp-content/uploads/SDS/Methacrylic%20Anhydride%20-%20SDS%20English.pdf
https://www.chemicalbook.com/msds/methacrylic-anhydride.pdf
https://scipoly.com/wp-content/uploads/2020/09/m174-sds.pdf
https://www.chemos.de/import/data/msds/GB_en/760-93-0-A0011601-GB-en.pdf
https://www.chemicalbook.com/msds/methacrylic-anhydride.pdf
https://www.chemos.de/import/data/msds/GB_en/760-93-0-A0011601-GB-en.pdf
https://www.chemicals.co.uk/blog/how-to-safely-handle-reactive-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Avoid contact with skin, eyes, and clothing.[11]

e Do not inhale vapors or mists.[8]

o Keep away from heat, sparks, open flames, and other ignition sources.[8][11]

o Take precautionary measures against static discharge.[7]

e Ground and bond containers when transferring material.[8]

e Do not eat, drink, or smoke in areas where methacrylic anhydride is handled.[8]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, dry, and well-ventilated place away from direct sunlight.[8][11]

Keep containers tightly closed and properly labeled.[4][8]

Store away from incompatible materials such as acids, bases, oxidizing agents, and water.[5]
[12]

Use corrosion-resistant containers.[12]

Store in a locked and designated area.[7]

Experimental Protocol: Standard Operating
Procedure for Handling Methacrylic Anhydride

This section outlines a general experimental protocol for the safe use of methacrylic
anhydride in a research laboratory setting. This should be adapted to the specifics of individual
experiments.

1. Pre-Experiment Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate height.[13]
» Verify that an emergency shower and eyewash station are accessible and functional.[14]
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» Assemble all necessary PPE and inspect for any damage.[10]

e Have spill cleanup materials (e.g., inert absorbent material, dry sand, or soda ash) readily
available.[11][13] Do not use water for cleanup.[13]

e Prepare a quench solution (e.g., a solution of a weak base) if necessary for deactivating
residual reagent.

2. Handling and Dispensing:

e Conduct all manipulations of methacrylic anhydride within the fume hood.[10]
e Use only the minimum amount of the chemical required for the experiment.[10]
e When transferring, pour slowly and carefully to avoid splashing.[12]

o Keep the container tightly closed when not in use.[8]

3. Post-Experiment:

e Quench any residual methacrylic anhydride in reaction vessels or on equipment as per
established laboratory procedures.

o Decontaminate all glassware and equipment that came into contact with the chemical.

e Remove and wash contaminated clothing and gloves before reuse or dispose of them as
hazardous waste.[11]

o Wash hands and forearms thoroughly.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First Aid Measures:
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Exposure Route First Aid Procedure Reference

Move the victim to fresh air. If
breathing is difficult or has

Inhalation stopped, provide artificial [41[5]
respiration and seek

immediate medical attention.

Immediately remove all
contaminated clothing. Rinse
i the affected skin with plenty of
Skin Contact [4][11]
soap and water for at least 15
minutes. Seek immediate

medical attention.

Immediately flush the eyes
with copious amounts of water
for at least 15 minutes, holding
Eye Contact the eyelids open. Remove [4][11]
contact lenses if present and
easy to do. Seek immediate

medical attention.

Do NOT induce vomiting.
) Rinse the mouth with water.
Ingestion ] ) ) [4117]
Seek immediate medical

attention.

Spill and Leak Procedures:
» Evacuate the area and eliminate all ignition sources.[7]
o Wear appropriate PPE, including respiratory protection.[5]

» Contain the spill using an inert, non-combustible absorbent material (e.g., dry earth, sand).[8]
[11] Do not use combustible materials like sawdust.

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[8]
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o Ventilate the area after cleanup is complete.[8]
» For large spills, dike the area to prevent spreading.[5]
Fire-Fighting Measures:

o Use dry chemical, foam, carbon dioxide, or water spray to extinguish the fire.[8] Be cautious
as water can react with methacrylic anhydride.[5]

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[8]

o Cool containers exposed to fire with water spray to prevent them from exploding.[11]

Disposal Considerations

Waste from methacrylic anhydride is classified as hazardous.[11] All waste materials,
including contaminated absorbents and empty containers, must be disposed of in accordance
with local, state, and federal regulations.[8][11] Do not dispose of it in the sewer system.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the logical progression of safety and handling procedures for
methacrylic anhydride.
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Caption: Logical workflow for the safe handling of methacrylic anhydride.

This comprehensive guide serves as a foundational resource for professionals working with
methacrylic anhydride. It is imperative to supplement this information with specific Safety
Data Sheets (SDS) for the products in use and to adhere to all institutional and regulatory
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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